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Compound of Interest

Compound Name: Gentamicin C

Cat. No.: B079845

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro antibacterial spectrum of
Gentamicin C, a widely used aminoglycoside antibiotic. The document details its mechanism
of action, summarizes its activity against a broad range of clinically relevant bacteria through
guantitative data, and outlines the standardized experimental protocols for determining its
efficacy.

Mechanism of Action

Gentamicin C exerts its bactericidal effect by irreversibly binding to the 30S subunit of the
bacterial ribosome.[1] This binding interferes with protein synthesis in several ways: it blocks
the initiation of protein synthesis, causes misreading of the mRNA template leading to the
incorporation of incorrect amino acids into the growing polypeptide chain, and disrupts the
polysome, the complex of a single mRNA with multiple ribosomes.[2][3] The accumulation of
aberrant proteins and the disruption of normal protein synthesis ultimately lead to bacterial cell
death. This action is concentration-dependent, meaning that higher concentrations of the
antibiotic result in a more rapid and extensive killing of bacteria.[4]
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Bacterial Cell

Bacterial Cell Death

Prepare Serial Dilutions of Gentamicin C in Broth

Dispense Dilutions into 96-well Microtiter Plate| |Prepare Standardized Bacterial Inoculum (0.5 McFarland)

\ /

Inoculate Wells with Bacterial Suspension

\
Incubate at 35°C for 16-20 hours

A/
Visually Inspect for Growth (Turbidity)

A 4

Determine MIC (Lowest Concentration with No Visible Growth)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science
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